LAL Inhibition Selectivity vs. Lipstatin
Esterastin differs from the structurally related β-lactone natural product lipstatin in a single but functionally consequential structural feature: the identity of the amino acid side chain. Esterastin contains an N-acetyl-L-asparagine residue, whereas lipstatin contains an N-formyl-L-leucine residue [1][2]. This side-chain divergence is the principal determinant of their distinct enzyme inhibition profiles, with esterastin exhibiting potent and selective inhibition of lysosomal acid lipase (LAL) (IC50 ≈ 80 nM, Ki = 90 nM) while showing weaker activity against pancreatic lipase and carboxylesterase [3]. In contrast, lipstatin potently inhibits pancreatic lipase (IC50 = 0.14 μM) and demonstrates broader-spectrum lipase inhibition . Opening of the β-lactone ring results in near-complete loss of inhibitory activity for both compounds, confirming that the intact β-lactone moiety is essential for enzymatic inhibition in this compound class [4].
Lipstatin: pancreatic lipase IC₅₀ = 140 nM
Target-selectivity inversion between isosteric β-lactones
| Evidence Dimension | Side-chain amino acid identity and target enzyme selectivity |
|---|---|
| Target Compound Data | N-acetyl-L-asparagine side chain; LAL IC50 ≈ 80 nM, Ki = 90 nM (competitive inhibition); weaker inhibition of pancreatic lipase and carboxylesterase |
| Comparator Or Baseline | Lipstatin: N-formyl-L-leucine side chain; pancreatic lipase IC50 = 0.14 μM; broader-spectrum lipase inhibition |
| Quantified Difference | Side chain: N-acetyl-L-asparagine vs. N-formyl-L-leucine (qualitative difference with functional consequences); LAL Ki = 90 nM (esterastin) vs. pancreatic lipase IC50 = 0.14 μM (lipstatin) reflecting divergent primary targets |
| Conditions | Structural elucidation via high-resolution mass spectrometry and NMR; enzyme assays using purified lysosomal acid lipase from rabbit liver (esterastin) and pancreatic lipase assays (lipstatin) |
Why This Matters
This structural divergence creates functionally non-interchangeable inhibition profiles—investigators studying lysosomal acid lipase should procure esterastin, while those targeting pancreatic lipase require lipstatin or orlistat.
- [1] Kondo S, Uotani K, Miyamoto M, Hazato T, Naganawa H, Aoyagi T. The structure of esterastin, an inhibitor of esterase. J Antibiot (Tokyo). 1978 Aug;31(8):797-800. doi: 10.7164/antibiotics.31.797. View Source
- [2] Hochuli E, Kupfer E, Maurer R, Meister W, Mercadal Y, Schmidt K. Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. II. Chemistry and structure elucidation. J Antibiot (Tokyo). 1987 Aug;40(8):1086-91. doi: 10.7164/antibiotics.40.1086. View Source
- [3] Imanaka T, Moriyama Y, Ecsedi GG, Aoyagi T, Amanuma-Muto K, Ohkuma S, Takano T. Esterastin: a potent inhibitor of lysosomal acid lipase. J Biochem. 1983 Sep;94(3):1017-20. doi: 10.1093/oxfordjournals.jbchem.a134399. PMID: 6643414. View Source
- [4] Borgström B. Mode of action of tetrahydrolipstatin: a derivative of the naturally occurring lipase inhibitor lipstatin. Biochim Biophys Acta. 1988 Oct 14;962(3):308-16. doi: 10.1016/0005-2760(88)90260-3. View Source
